Cas no 15093-42-2 (1-(b-Phenethyl)-3-phenyl-2-thiourea)

• Product Name: 1-(b-Phenethyl)-3-phenyl-2-thiourea
• CAS No: 15093-42-2
• MF: C₁₅H₁₆N₂S
• MW: 256.365942001343
• MDL: MFCD00022124
• CID: 175123
• PubChem ID: 2760335
• Update Time: 2025-04-19

1-(b-Phenethyl)-3-phenyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-phenyl-N'-(2-phenylethyl)-
• 1-(beta-Phenethyl)-3-phenyl-2-thiourea
• 1-(β-Phenethyl)-3-phenyl-2-thiourea
• 1-phenyl-3-(2-phenylethyl)thiourea
• 1-(?-Phenethyl)-3-phenyl-2-thiourea
• 1-phenethyl-3-phenylthiourea
• N-Phenaethyl-N'-phenyl-thioharnstoff
• N-phenethyl-N'-phenyl-thiourea
• Urea,1-phenethyl-3-phenyl-2-thio
• NSC-131989
• A809089
• F74565
• 8TBW0E8UK8
• N-Phenyl-N'-(2-phenylethyl)thiourea
• SMR000282235
• FT-0682114
• Thiourea, N-phenyl-N'-(2-phenylethyl)-
• Thiourea, N-phenyl-N'-(2-phenylethyl)- (9CI)
• NSC 131989
• 1-(ss-Phenethyl)-3-phenyl-2-thiourea
• Z45795094
• SCHEMBL1520437
• CHEMBL1497537
• N-Phenyl-N'-(2-phenylethyl)thiourea #
• UNII-8TBW0E8UK8
• EN300-14460115
• MQOBLGHESXFRAZ-UHFFFAOYSA-N
• NCGC00245511-01
• N-(2-Phenylethyl)-N'-phenylthiourea
• BDBM50356181
• DTXSID80164654
• MLS000712468
• CS-0198945
• NSC131989
• 1-(b-phenethyl)-3-phenyl-2-thiourea
• J-008760
• MFCD00022124
• 15093-42-2
• BS-53209
• AKOS000610290
• HMS2756C13
• 1-( beta -Phenethyl)-3-phenyl-2-thiourea
• Urea, 1-phenethyl-3-phenyl-2-thio-
• Oprea1_101709
• STK096512
• 3-phenyl-1-(2-phenylethyl)thiourea
• 1-(b-Phenethyl)-3-phenyl-2-thiourea

• MDL： MFCD00022124
• Inchi： 1S/C15H16N2S/c18-15(17-14-9-5-2-6-10-14)16-12-11-13-7-3-1-4-8-13/h1-10H,11-12H2,(H2,16,17,18)
• InChI Key： MQOBLGHESXFRAZ-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.10300
• Monoisotopic Mass: 256.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 135 °C
• Boiling Point: 392.9±35.0 °C at 760 mmHg
• Flash Point: 191.4°C
• Refractive Index: 1.666
• PSA: 56.15000
• LogP: 3.67960

1-(b-Phenethyl)-3-phenyl-2-thiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas